Cas no 862691-18-7 (1-{4-(3-methylbutoxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 1-{4-(3-methylbutoxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 862691-18-7
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• CID: 6063517
• PubChem ID: 18823248
• Update Time: 2023-12-13

1-{4-(3-methylbutoxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-{4-(3-methylbutoxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione
• Z336483028
• 1-{[4-(3-methylbutoxy)phenyl]methyl}-2,3-dihydro-1H-indole-2,3-dione
• 862691-18-7
• 1-(4-(isopentyloxy)benzyl)indoline-2,3-dione
• AKOS002760322
• 1-[[4-(3-methylbutoxy)phenyl]methyl]indole-2,3-dione
• F1641-0148

• Inchi： 1S/C20H21NO3/c1-14(2)11-12-24-16-9-7-15(8-10-16)13-21-18-6-4-3-5-17(18)19(22)20(21)23/h3-10,14H,11-13H2,1-2H3
• InChI Key： LLMJCWLBRYOVRQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CN1C(C(C2C=CC=CC1=2)=O)=O)CCC(C)C

Computed Properties

• Exact Mass: 323.15214353g/mol
• Monoisotopic Mass: 323.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives